![molecular formula C18H28N2O4 B6156506 tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate CAS No. 1241679-24-2](/img/no-structure.png)
tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
Overview
Description
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate, also known as 4-Amino-2-tert-butyl-3-phenylpropanoic acid tert-butyl ester, is a chemical compound used in a variety of applications. It is a white crystalline solid that is insoluble in water and is used in organic synthesis as a reagent. This compound is also used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate is a reagent used in organic synthesis. It is used to form alkyl esters through a process known as the Mitsunobu reaction. In this reaction, a diazonium salt is reacted with an alcohol in the presence of a phosphine catalyst. This reaction results in the formation of an alkyl ester.
Biochemical and Physiological Effects
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate is not known to have any biochemical or physiological effects on humans or animals. It is a reagent used in organic synthesis and does not interact with biological systems.
Advantages and Limitations for Lab Experiments
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate has several advantages for use in laboratory experiments. It is a white crystalline solid that is insoluble in water, making it easy to handle and store. Additionally, it is a versatile reagent that can be used to synthesize a variety of compounds. The Mitsunobu reaction is a reliable and efficient method for synthesizing alkyl esters.
However, there are some limitations to using tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate in laboratory experiments. It is a relatively expensive reagent and is not suitable for large-scale synthesis. Additionally, the Mitsunobu reaction requires the use of a phosphine catalyst, which can be difficult to obtain and is toxic.
Future Directions
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate has a variety of potential applications in the future. It could be used in the synthesis of novel compounds for use in drug discovery. Additionally, it could be used in the synthesis of peptides and peptidomimetics for use in medical research. It could also be used as an intermediate in the synthesis of dyes and other organic compounds. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing alkyl esters using tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate. Finally, research could be conducted to develop methods for using tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate in large-scale synthesis.
Synthesis Methods
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate is synthesized using a method known as the Mitsunobu reaction. In this reaction, a diazonium salt is reacted with an alcohol in the presence of a phosphine catalyst. This reaction results in the formation of an alkyl ester. The Mitsunobu reaction is a versatile method that can be used to synthesize a variety of compounds.
Scientific Research Applications
Tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate has a variety of applications in scientific research. It is used as a reagent in the synthesis of novel compounds for use in drug discovery. It is also used as a reagent in the synthesis of peptides and peptidomimetics. Additionally, it is used as an intermediate in the synthesis of dyes and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate involves the protection of the amine group, followed by the addition of the tert-butyl group and the Boc protecting group. The carboxylic acid group is then activated and coupled with the amine group to form the desired product.", "Starting Materials": [ "4-aminophenylacetic acid", "tert-butyl bromoacetate", "di-tert-butyl dicarbonate", "triethylamine", "N,N-dimethylformamide", "sodium hydride", "methanol", "ethyl acetate", "water" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate and triethylamine in N,N-dimethylformamide", "Addition of tert-butyl bromoacetate to the protected amine group in the presence of sodium hydride in N,N-dimethylformamide", "Deprotection of the Boc group with methanol in the presence of triethylamine", "Activation of the carboxylic acid group with N,N-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in ethyl acetate", "Coupling of the activated carboxylic acid group with the deprotected amine group in the presence of triethylamine in ethyl acetate", "Isolation and purification of the desired product by precipitation with water and recrystallization" ] } | |
CAS RN |
1241679-24-2 |
Product Name |
tert-butyl (2R)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate |
Molecular Formula |
C18H28N2O4 |
Molecular Weight |
336.4 |
Purity |
95 |
Origin of Product |
United States |
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